(3aR,7aR)-octahydro-1lambda6-[1,2]thiazolo[4,5-b]pyridine-1,1,3-trione

• IUPAC Name: (3aR,7aR)-1,1-dioxo-3a,4,5,6,7,7a-hexahydro-[1,2]thiazolo[4,5-b]pyridin-3-one
• InChI: InChI=1S/C6H10N2O3S/c9-6-5-4(2-1-3-7-5)12(10,11)8-6/h4-5,7H,1-3H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key: KACIOJPSSPRLQD-UHNVWZDZSA-N
• Canonical SMILES: C1CC2C(C(=O)NS2(=O)=O)NC1
• Isomeric SMILES: C1C[C@@H]2[C@@H](C(=O)NS2(=O)=O)NC1
• Molecular Formula: C6H10N2O3S
• Molecular Weight: 190.22 g/mol

Description

(3aR,7aR)-octahydro-1lambda6-[1,2]thiazolo[4,5-b]pyridine-1,1,3-trione, also known as TzTP, is a heterocyclic compound with a unique structure that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

1. Structural and Conformational Studies

A study by (Alvarez-Larena et al., 1995) explored the conformational aspects of lactone fused perhydroisoxazolo[2,3-a]pyridines, which share structural similarities with the compound . This research provided insights into the preferred conformations of these compounds in solid state and solution, contributing to the understanding of their structural characteristics.

2. Synthetic Method Development

The synthesis of thiazolopyrimidine derivatives, as investigated by (Youssef et al., 2018), revealed a new method for creating poly-fused pyrimidines, including structures similar to (3aR,7aR)-octahydro-1lambda6-[1,2]thiazolo[4,5-b]pyridine-1,1,3-trione. This work not only demonstrated a novel synthetic route but also emphasized the importance of such compounds in the development of new chemical entities.

3. Building Blocks in Organic Synthesis

Research by (Lauder et al., 2017) discussed the use of propargylamines and their derivatives in synthesizing heterocyclic compounds such as thiazoles, which are structurally related to this compound. This underscores the role of such compounds as fundamental building blocks in organic chemistry.

4. Antimicrobial Activity

A study focused on the synthesis and biological evaluation of various heterocycles, including thiazole and pyridine derivatives similar to the compound , was conducted by (Elneairy et al., 2000). The findings provided insights into the potential antimicrobial activity of these compounds, demonstrating their relevance in medicinal chemistry.

5. Photophysical Properties

The study of pyrazolo[1,5-a]pyridine-containing oxadiazole derivatives by (Yang et al., 2011) revealed important information about the optical and photophysical properties of these compounds. Such research is crucial for understanding the potential application of these compounds in optoelectronic devices.